N-(cyclohexylmethyl)-2-methylfuran-3-carboxamide

• IUPAC Name: N-(cyclohexylmethyl)-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C13H19NO2/c1-10-12(7-8-16-10)13(15)14-9-11-5-3-2-4-6-11/h7-8,11H,2-6,9H2,1H3,(H,14,15)
• InChI Key: RHNBYEBTVKRBDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NCC2CCCCC2
• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol

Description

N-(cyclohexylmethyl)-2-methylfuran-3-carboxamide (CMF) is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of N-(cyclohexylmethyl)-2-methylfuran-3-carboxamide is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of anxiety, depression, and pain. N-(cyclohexylmethyl)-2-methylfuran-3-carboxamide may also modulate the activity of ion channels, which play a role in the transmission of pain signals.
Biochemical and Physiological Effects:
N-(cyclohexylmethyl)-2-methylfuran-3-carboxamide has been shown to have a variety of biochemical and physiological effects in animal models. It has been shown to reduce inflammation and oxidative stress, as well as increase the levels of neurotransmitters such as serotonin and dopamine. Additionally, it has been shown to have anticonvulsant effects and to reduce pain sensitivity.

Advantages and Limitations for Lab Experiments

One advantage of using N-(cyclohexylmethyl)-2-methylfuran-3-carboxamide in lab experiments is its relatively low toxicity, which makes it a safer alternative to other compounds. Additionally, its anti-inflammatory and analgesic properties make it a useful tool for studying pain and inflammation in animal models. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are several possible future directions for research on N-(cyclohexylmethyl)-2-methylfuran-3-carboxamide. One area of interest is its potential use in the treatment of anxiety and depression. Additionally, further studies are needed to fully understand its mechanism of action and to determine its potential as a therapeutic agent. Finally, research could focus on developing more efficient synthesis methods for N-(cyclohexylmethyl)-2-methylfuran-3-carboxamide to make it more accessible for scientific research.

Synthesis Methods

N-(cyclohexylmethyl)-2-methylfuran-3-carboxamide is synthesized through a multistep process involving the reaction of furfurylamine with cyclohexanone followed by acetylation and deacetylation. The final product is obtained through the reaction of the intermediate with isobutyl chloroformate and ammonia.

Scientific Research Applications

N-(cyclohexylmethyl)-2-methylfuran-3-carboxamide has been studied for its potential therapeutic properties in various scientific research studies. It has been shown to have anti-inflammatory, anticonvulsant, and analgesic effects in animal models. Additionally, it has been studied for its potential use in the treatment of neuropathic pain, anxiety, and depression.